Cas no 1785012-25-0 (3-Cyclopentapyrazolecarboxaldehyde, 2-(1,1-dimethylethyl)-2,4,5,6-tetrahydro-)

• Product Name: 3-Cyclopentapyrazolecarboxaldehyde, 2-(1,1-dimethylethyl)-2,4,5,6-tetrahydro-
• CAS No: 1785012-25-0
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 5266078
• Update Time: 2025-07-09

3-Cyclopentapyrazolecarboxaldehyde, 2-(1,1-dimethylethyl)-2,4,5,6-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopentapyrazolecarboxaldehyde, 2-(1,1-dimethylethyl)-2,4,5,6-tetrahydro-

• Inchi： 1S/C11H16N2O/c1-11(2,3)13-10(7-14)8-5-4-6-9(8)12-13/h7H,4-6H2,1-3H3
• InChI Key： XUJZBTTZPPLXEI-UHFFFAOYSA-N
• SMILES： N1(C(C)(C)C)C(C=O)=C2CCCC2=N1

Additional information on 3-Cyclopentapyrazolecarboxaldehyde, 2-(1,1-dimethylethyl)-2,4,5,6-tetrahydro-

3-Cyclopentapyrazolecarboxaldehyde, 2-(1,1-dimethylethyl)-2,4,5,6-tetrahydro- (CAS No. 1785012-25-0): A Comprehensive Overview

The compound 3-Cyclopentapyrazolecarboxaldehyde, specifically the isomer 2-(1,1-dimethylethyl)-2,4,5,6-tetrahydro-, is a fascinating molecule with significant potential in the fields of organic chemistry and pharmacology. Its CAS registry number, 1785012-25-0, uniquely identifies it within the chemical database. This compound belongs to the class of heterocyclic compounds, which are known for their diverse applications in drug discovery and materials science.

The structure of 3-Cyclopentapyrazolecarboxaldehyde is characterized by a fused bicyclic system comprising a pyrazole ring and a cyclopentane ring. The presence of the aldehyde group at position 3 introduces unique reactivity and functional versatility. The substituent at position 2, namely the 1,1-dimethylethyl group (commonly known as an isopropyl group), adds steric bulk and influences the compound's physical properties and biological activity.

Recent studies have highlighted the potential of this compound as a building block in medicinal chemistry. Its ability to participate in various condensation reactions makes it a valuable precursor for constructing complex molecular architectures. For instance, researchers have explored its use in the synthesis of bioactive molecules targeting specific cellular pathways. The tetrahydro substitution pattern in this compound contributes to its stability and solubility properties, which are critical for drug delivery systems.

In terms of synthetic methodology, the preparation of 3-Cyclopentapyrazolecarboxaldehyde involves a multi-step process that typically begins with the formation of the pyrazole ring. This is followed by cycloaddition reactions or cyclization steps to achieve the fused bicyclic structure. The introduction of the aldehyde group is often achieved through oxidation reactions or direct alkylation strategies. The optimization of these steps has been a focus of recent research efforts to improve yield and purity.

The biological evaluation of this compound has revealed interesting pharmacological properties. In vitro assays have demonstrated moderate activity against certain enzymes associated with inflammatory processes. Additionally, preliminary studies suggest that this compound may exhibit selective cytotoxicity against cancer cell lines, making it a promising candidate for further exploration in oncology research.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structure of this compound. These methods provide detailed insights into its molecular composition and stereochemistry. Furthermore, computational modeling studies have been conducted to predict its binding affinities to various protein targets, which aids in rational drug design.

In conclusion, 3-Cyclopentapyrazolecarboxaldehyde, with its unique structural features and promising biological profile, represents an important molecule in contemporary chemical research. Its versatility as a synthetic intermediate and its potential therapeutic applications underscore its significance in both academic and industrial settings. Continued investigation into its properties will undoubtedly contribute to advancements in medicinal chemistry and related disciplines.